3,6-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

• Molecular Formula: C14H17N
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 3,6-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• InChI: InChI=1S/C14H17N/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14(12)15-13/h3,5,7,10,15H,4,6,8H2,1-2H3
• InChI Key: KPOGTYJRJVJPBN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C

Description

3,6-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a useful research compound. Its molecular formula is C14H17N and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis-1,3(N-3',6'-dimethylcarbazolyl)propane. A mixture of 25.0 g (157 mmol) of p-methylphenylhydrazine hydrochloride and 17.6 g (157 mmol) of 4-methylcyclohexanone was stirred overnight in 75 ml of 95% ethanol. The mixture was cooled to 0° C, filtered, and the product recrystallized from ethanol/water to give 20.7 g (66%) of 3,6-dimethyl-1,2,3,4-tetrahydrocarbazole, mp 118.5°-20° C (lit. mp 112° C).